Cas no 2137870-73-4 (Sodium (4-methoxyoxan-4-yl)methanesulfinate)

• Product Name: Sodium (4-methoxyoxan-4-yl)methanesulfinate
• CAS No: 2137870-73-4
• MF: C₇H₁₃NaO₄S
• MW: 216.230492353439
• CID: 5977956
• PubChem ID: 165864368
• Update Time: 2025-05-30

Sodium (4-methoxyoxan-4-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724091
• sodium (4-methoxyoxan-4-yl)methanesulfinate
• 2137870-73-4
• Sodium (4-methoxyoxan-4-yl)methanesulfinate

• Inchi： 1S/C7H14O4S.Na/c1-10-7(6-12(8)9)2-4-11-5-3-7;/h2-6H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key： DOKWXOPDKSOWIG-UHFFFAOYSA-M
• SMILES： S(CC1(CCOCC1)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 216.04322435g/mol
• Monoisotopic Mass: 216.04322435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on Sodium (4-methoxyoxan-4-yl)methanesulfinate

Exploring the Versatile Applications of Sodium (4-methoxyoxan-4-yl)methanesulfinate (CAS 2137870-73-4) in Modern Chemistry

In the ever-evolving landscape of chemical research, Sodium (4-methoxyoxan-4-yl)methanesulfinate (CAS 2137870-73-4) has emerged as a compound of significant interest. This organosulfur compound, characterized by its unique methanesulfinate moiety and 4-methoxyoxan-4-yl group, presents intriguing possibilities across various scientific domains. Its molecular structure combines the stability of a sodium salt with the reactivity of a sulfinate, making it particularly valuable in synthetic chemistry applications.

The growing demand for specialty chemicals in pharmaceutical research has brought compounds like Sodium (4-methoxyoxan-4-yl)methanesulfinate to the forefront. Researchers are particularly interested in its potential as a building block for more complex molecular architectures. The presence of both the methoxy and oxane functional groups in its structure offers multiple sites for chemical modification, allowing for diverse synthetic pathways that are currently being explored in academic and industrial laboratories worldwide.

Recent studies have highlighted the compound's utility in green chemistry applications, aligning with current trends toward more sustainable chemical processes. The sulfinate group in particular has shown promise in catalytic transformations that minimize waste production. This aspect makes Sodium (4-methoxyoxan-4-yl)methanesulfinate particularly relevant in today's research climate, where environmental considerations are paramount. Its water solubility as a sodium salt further enhances its appeal for aqueous-phase reactions.

From a commercial perspective, the market for fine chemicals containing heterocyclic structures like the 4-methoxyoxan-4-yl group has seen steady growth. This compound's unique combination of features positions it well for applications in material science and medicinal chemistry. The pharmaceutical industry, in particular, has shown interest in derivatives of this compound for potential drug discovery programs, though specific applications remain proprietary to various research organizations.

The synthesis and handling of Sodium (4-methoxyoxan-4-yl)methanesulfinate require specialized knowledge of organosulfur chemistry. Proper storage conditions typically involve protection from moisture and oxygen to maintain the compound's stability. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify the purity and structure of this material, which is typically supplied as a white to off-white powder with high chemical purity.

In the context of chemical innovation, researchers are investigating the potential of Sodium (4-methoxyoxan-4-yl)methanesulfinate in novel polymer chemistry applications. The compound's ability to participate in various radical reactions makes it interesting for the development of new materials with tailored properties. These investigations align with broader industry trends toward functional materials with precisely controlled characteristics.

Quality control standards for 2137870-73-4 typically emphasize rigorous purity testing, as even minor impurities can significantly impact its performance in sensitive applications. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms and elemental analysis results. The compound's stability profile and solubility characteristics make it suitable for various laboratory-scale and industrial applications, though specific use cases are often protected by intellectual property considerations.

Academic interest in Sodium (4-methoxyoxan-4-yl)methanesulfinate has grown in parallel with developments in asymmetric synthesis and catalysis. The compound's chiral center and potential for inducing stereoselectivity in reactions have made it a subject of several recent publications. These studies contribute to our fundamental understanding of sulfinate chemistry while potentially opening new avenues for practical applications in chiral synthesis.

The future research directions for CAS 2137870-73-4 appear promising, with investigations ongoing into its behavior under various reaction conditions and its compatibility with different catalytic systems. As the chemical industry continues to prioritize atom economy and process efficiency, compounds like Sodium (4-methoxyoxan-4-yl)methanesulfinate that offer multiple functional handles for selective transformations are likely to remain important tools for synthetic chemists.

For researchers considering working with this compound, it's essential to consult the latest scientific literature and safety data sheets. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical substance. The compound's unique properties continue to make it a valuable subject for both fundamental research and applied chemistry investigations across multiple disciplines.